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Compound of Interest

Compound Name: Brolamfetamine

Cat. No.: B10761062 Get Quote

The proper disposal of Brolamfetamine (also known as DOB or 2,5-Dimethoxy-4-

bromoamphetamine) is a critical operational concern for research and pharmaceutical

development professionals. As a potent psychedelic substance and a U.S. Drug Enforcement

Administration (DEA) Schedule I controlled substance, Brolamfetamine is subject to stringent

disposal regulations to prevent environmental contamination and diversion.[1][2] Disposal

procedures must adhere to both the DEA's "non-retrievable" standard for controlled substances

and the Environmental Protection Agency's (EPA) regulations for hazardous waste under the

Resource Conservation and Recovery Act (RCRA).[3][4]

This guide provides essential, step-by-step safety and logistical information for the proper

disposal of Brolamfetamine waste generated in a laboratory setting. The primary directive is to

manage this material through your institution's Environmental Health & Safety (EH&S)

department, which will coordinate with licensed hazardous waste and controlled substance

disposal contractors.[5][6]

Chemical and Physical Properties
A summary of Brolamfetamine's key properties is provided below to inform safe handling and

disposal decisions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10761062?utm_src=pdf-interest
https://www.benchchem.com/product/b10761062?utm_src=pdf-body
https://www.benchchem.com/product/b10761062?utm_src=pdf-body
https://www.medicalwastepros.com/blog/controlled-substance-disposal/
https://en.wikipedia.org/wiki/2,5-Dimethoxy-4-bromoamphetamine
https://www.rxdestroyer.com/dea-compliant-pharmaceutical-disposal-regulations/
https://www.danielshealth.com/knowledge-center/how-safely-dispose-controlled-substances
https://www.benchchem.com/product/b10761062?utm_src=pdf-body
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://www.benchchem.com/product/b10761062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name
1-(4-bromo-2,5-dimethoxyphenyl)propan-2-

amine[7][8]

Molecular Formula C₁₁H₁₆BrNO₂[9][10]

Molar Mass 274.15 g/mol [8][9][10]

Synonyms
DOB, 4-Bromo-2,5-dimethoxyamphetamine[2][8]

[9]

Appearance
Varies; often a crystalline solid (hydrochloride

salt)[9]

DEA Schedule Schedule I (US)[2]

GHS Hazard Statement H302: Harmful if swallowed[7]

Experimental Protocol: Brolamfetamine Waste
Disposal
This protocol outlines the standard operating procedure for the safe collection, storage, and

disposal of Brolamfetamine waste in a laboratory.

Objective: To ensure the safe, compliant, and documented disposal of Brolamfetamine and

associated contaminated materials.

Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves.

Designated hazardous waste container (glass or polyethylene, with a secure screw-top cap).

[11][12]

Hazardous waste labels.

Secondary containment bin.

Waste disposal log or inventory sheet.
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Methodology:

Step 1: Risk Assessment and Personal Protective Equipment (PPE)

Before handling Brolamfetamine waste, conduct a risk assessment.

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

Step 2: Waste Segregation

Segregate Brolamfetamine waste at the point of generation.

DO NOT mix Brolamfetamine waste with other chemical waste streams unless explicitly

permitted by your institution's EH&S department.[11][12]

Keep solid waste (e.g., contaminated weigh boats, gloves) separate from liquid waste.[12]

Step 3: Waste Containment

Place all Brolamfetamine waste into a designated, compatible hazardous waste container.

The container must be in good condition and have a secure, leak-proof screw-top cap.[11]

Do not overfill the container; leave at least one inch of headspace to allow for expansion.[11]

Place the primary waste container inside a larger, chemically resistant secondary

containment bin to prevent spills.[12]

Step 4: Labeling

Immediately label the waste container. The label must include:

The words "Hazardous Waste."

The full chemical name: "Brolamfetamine" or "2,5-Dimethoxy-4-bromoamphetamine."

An indication that the contents are a "DEA Schedule I Controlled Substance."

The specific hazards (e.g., "Toxic").
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The date waste was first added to the container.

Step 5: On-Site Storage (Satellite Accumulation Area)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[5][13]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[5][13]

Ensure the SAA is secure to prevent unauthorized access and diversion, in accordance with

DEA regulations for controlled substances.

Keep the waste container closed at all times except when adding waste.[5][13]

Step 6: Arranging for Disposal

DO NOT attempt to treat, neutralize, or dispose of Brolamfetamine waste yourself. Never

dispose of it down the sink or in the regular trash.[6][14]

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

waste pickup.[6]

Provide EH&S with accurate information about the waste contents and volume.

Step 7: Documentation and Record-Keeping

Maintain a detailed log of all Brolamfetamine waste generated.

For the final disposal or transfer to EH&S, the process must be witnessed by two authorized

employees.[4]

Both individuals must sign the disposal record, which should be maintained for a minimum of

two years and be available for DEA inspection.[4] This record confirms the substance was

rendered non-retrievable by a licensed disposal facility.[3][15]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

Brolamfetamine waste from a laboratory setting.

Waste Generation
(Brolamfetamine or

Contaminated Material)

Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Keep separate from other

chemical streams)

Step 3: Contain Waste
(Sealed, compatible container
with secondary containment)

Improper Disposal
(Sink, Trash, Mixing)

 DO NOT 

Step 4: Label Container
- 'Hazardous Waste'

- Chemical Name
- 'DEA Controlled Substance'

Step 5: Store Securely
(Designated & secure

Satellite Accumulation Area)

Step 6: Arrange Disposal
(Contact EH&S for pickup)

Step 7: Document Transfer
(Requires two witnesses
and signed disposal log)

Final Disposal
(Handled by licensed contractor,

substance rendered non-retrievable)

Regulatory Violation &
Safety Hazard
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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